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Compound of Interest

Compound Name: JBC117

Cat. No.: B12367747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JBC117 is a novel small molecule inhibitor targeting the plant homeodomain (PHD) finger of

Pygopus2 (Pygo2), a key component of the Wnt/β-catenin signaling pathway.[1] By interacting

with the PHD finger, JBC117 disrupts the interaction between Pygo2 and the histone 3 tail

(H3K4me) and the HD1 domain of BCL9, which is crucial for β-catenin-mediated transcription.

[1] This inhibitory action leads to potent anti-cancer effects in various cancer cell lines,

including the A549 human lung adenocarcinoma cell line.[1] These application notes provide

detailed protocols and dosage information for the use of JBC117 in in vitro and in vivo studies

involving the A549 cell line.

Data Presentation
The following tables summarize the quantitative data regarding the efficacy of JBC117 in the

A549 lung cancer cell line.

Table 1: In Vitro Efficacy of JBC117 in A549 Cells[1]
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Parameter Assay IC50 Value (µM) Treatment Duration

JBC117 Cell Proliferation 3.3 ± 0.15 72 hours

JBC117

Anchorage-

Independent Colony

Formation (Soft Agar)

1.5 ± 0.19 2 weeks

ICG001 (Positive

Control)
Cell Proliferation 4.0 ± 0.08 72 hours

ICG001 (Positive

Control)

Anchorage-

Independent Colony

Formation (Soft Agar)

1.7 ± 0.09 2 weeks

Table 2: In Vivo Efficacy of JBC117 in A549 Xenograft Model[1]

Treatment Group Dosage
Tumor Growth
Inhibition

Survival

JBC117
10 mg/kg/day

(subcutaneous)
Not specified

Significantly

prolonged

JBC117
20 mg/kg/day

(subcutaneous)
93%

Significantly

prolonged

ICG001 (Positive

Control)
Not specified 61% Not specified

Signaling Pathway
JBC117 exerts its anti-cancer effects by targeting the Wnt/β-catenin signaling pathway. The

diagram below illustrates the proposed mechanism of action.
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Caption: Mechanism of JBC117 in the Wnt/β-catenin signaling pathway.

Experimental Protocols
Detailed methodologies for key experiments are provided below.

Cell Culture
Cell Line: A549 human lung adenocarcinoma cells.

Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal

Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO₂.

Cell Proliferation Assay
This protocol is used to determine the effect of JBC117 on the proliferation of A549 cells.
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Seed A549 cells in 96-well plates

Allow cells to attach overnight

Treat cells with various concentrations of JBC117

Incubate for 72 hours

Add MTT reagent and incubate

Add solubilization buffer

Measure absorbance at 570 nm

Calculate cell viability and IC50 value
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Seed A549 cells in a 6-well plate to form a confluent monolayer

Create a 'wound' by scratching with a pipette tip

Wash with PBS to remove detached cells

Add medium with JBC117 or vehicle control

Incubate for 24 hours

Image the wound at 0h and 24h

Measure the wound closure area

Calculate the percentage of migration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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